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Introduction

2-(N-morpholino)ethanesulfonic acid, commonly known as MES, is a zwitterionic buffer that is

widely utilized in biochemistry, molecular biology, and the pharmaceutical industry. As one of

the original "Good's buffers," developed to provide stable pH environments for biological

research, MES is valued for its effectiveness in the acidic to neutral pH range, minimal

interaction with biological molecules and metal ions, and transparency to ultraviolet light. This

guide provides an in-depth technical overview of MES buffer, including its effective pH range,

physicochemical properties, detailed experimental protocols, and key applications relevant to

research and drug development.

Physicochemical Properties of MES Buffer
The utility of MES as a buffer is dictated by its pKa, the pH at which the acidic and basic forms

of the buffer are in equal concentration. The effective buffering range for any buffer is generally

considered to be its pKa ± 1 pH unit.
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Property Value Reference(s)

Chemical Formula C₆H₁₃NO₄S

Molecular Weight 195.24 g/mol

pKa (at 20-25°C) 6.1 - 6.15

Effective pH Range 5.5 - 6.7

Temperature Dependence

(dpKa/dT)
-0.011 pH units/°C

UV Absorbance Minimal

Metal Ion Binding
Weak binding with Ca²⁺, Mg²⁺,

Mn²⁺; Negligible with Cu²⁺

Solubility in Water (at 0°C) ~0.65 M

Experimental Protocols
Preparation of 0.5 M MES Buffer Stock Solution (pH 6.0)
This protocol describes the preparation of a 1 L stock solution of 0.5 M MES buffer at pH 6.0.

Materials:

MES free acid (MW: 195.24 g/mol )

Deionized water (dH₂O)

10 N Sodium Hydroxide (NaOH)

Calibrated pH meter

Stir plate and stir bar

Graduated cylinders and a 1 L volumetric flask

Procedure:
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Add approximately 800 mL of dH₂O to a beaker.

Weigh out 97.62 g of MES free acid and add it to the beaker with stirring.

Allow the MES to dissolve completely. The initial pH of the solution will be acidic.

Slowly add 10 N NaOH while monitoring the pH with a calibrated pH meter.

Continue adding NaOH until the pH of the solution reaches 6.0.

Transfer the solution to a 1 L volumetric flask.

Add dH₂O to bring the final volume to 1 L.

For sterile applications, the solution can be filter-sterilized using a 0.22 µm filter. Autoclaving

is generally not recommended as it can cause degradation and a slight yellowing of the

solution.

Store the buffer at 4°C, where it is stable for several months.

General Workflow for Protein Purification using Cation
Exchange Chromatography with MES Buffer
MES is an ideal buffer for cation exchange chromatography due to its anionic nature, which

prevents it from interacting with the stationary phase.
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Preparation Phase

Chromatography Phase

Analysis Phase

Equilibrate cation exchange column
with MES buffer (e.g., 20 mM MES, pH 6.0)

Prepare protein sample;
dialyze against the same MES buffer

Load protein sample onto the column

Wash column with equilibration buffer
to remove unbound proteins

Elute bound proteins using a salt gradient
(e.g., 0-1 M NaCl in MES buffer)

Collect fractions

Analyze fractions for protein of interest
(e.g., SDS-PAGE, Western Blot)

Pool fractions containing the purified protein

Click to download full resolution via product page

Caption: Workflow for cation exchange chromatography using MES buffer.
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Applications in Research and Drug Development
MES buffer's properties make it suitable for a wide range of applications:

Biochemical Assays: Its minimal interference with enzymes and low UV absorbance make it

an excellent choice for enzyme kinetics studies and other biochemical assays.

Electrophoresis: MES is commonly used as a running buffer in SDS-PAGE for the separation

of small proteins.

Cell Culture: It is used in some cell culture media for mammalian and plant cells, as it is not

metabolized by cells.

Protein Purification: As demonstrated above, MES is a valuable buffer for various

chromatography techniques, including cation exchange and gel filtration chromatography.

Pharmaceutical Formulations: In drug development, MES can be used in formulation studies

to assess the stability of drugs at specific pH values.

Toxicity Studies: Its biocompatibility makes it a suitable medium for many in vitro toxicity

assays.

Logical Relationships and Key Considerations
The selection and preparation of MES buffer require careful consideration of several factors to

ensure experimental success.
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Decision Logic for Using MES Buffer

Experimental Requirements

Buffer Selection & Preparation

Outcome

Required pH Range

Is MES the appropriate buffer?

pH 5.5 - 6.7?

Experimental Temperature

pH Adjustment

Consider pKa shift
(-0.011/°C)

Presence of Metal Ions
Minimal chelation needed? Yes

Suboptimal Buffering
No

Sterilization MethodTitrate with NaOH/HCl
Stable pH for Experiment

Filter, do not autoclave

Click to download full resolution via product page

Caption: Decision-making flowchart for the use of MES buffer.

Conclusion

MES buffer is an indispensable tool for researchers and professionals in drug development,

offering a stable and reliable buffering system within the pH range of 5.5 to 6.7. Its

advantageous properties, including low UV absorbance, minimal metal ion chelation, and

chemical stability, ensure its suitability for a wide array of sensitive biological and biochemical

applications. By following standardized protocols and considering the effects of temperature on

its pKa, researchers can effectively leverage MES buffer to achieve reproducible and accurate

experimental outcomes.

To cite this document: BenchChem. [MES Buffer: A Comprehensive Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3418628#mes-buffer-effective-ph-range]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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